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Compound of Interest

Compound Name: 1,2-Bis(dibromomethyl)benzene

Cat. No.: B1266051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 1,2-
bis(dibromomethyl)benzene. The information is intended to support research and
development activities where this compound is of interest.

Core Physical Properties

1,2-bis(dibromomethyl)benzene is a tetrabrominated derivative of o-xylene.[1] Its
fundamental physical characteristics are summarized below.

Property Value Source
Molecular Formula C8H6Br4 [2]
Molecular Weight 421.75 g/mol [2]

CAS Number 13209-15-9 [2][3]
Appearance Off-white solid [1]
Melting Point 115-116 °C [1]

Note: Data for boiling point, density, and solubility of 1,2-bis(dibromomethyl)benzene are not
readily available in the reviewed literature.
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Distinguishing from a Related Compound

It is critical to distinguish 1,2-bis(dibromomethyl)benzene from the similarly named 1,2-
bis(bromomethyl)benzene. The latter is a dibrominated compound with different physical
properties. For clarity, the properties of this related compound are provided in the table below.

Property Value Source
Molecular Formula C8H8Br2 [41151[6]
Molecular Weight 263.96 g/mol [4][6]
CAS Number 91-13-4 [41[51[6][7]

White to light cream crystals or
Appearance ) [4]
crystalline powder

Melting Point 91-94 °C [4]18]
Boiling Point 140 °C at 20 mmHg [41[8]
Density 1.96 g/mL at 25 °C [4]18]

Soluble in ethanol, ether,
- chloroform; slightly soluble in
Solubility [9][10]
petroleum ether. It hydrolyzes

in water.

Experimental Protocols
Synthesis of 1,2-bis(dibromomethyl)benzene

A documented method for the synthesis of 1,2-bis(dibromomethyl)benzene involves the
photochemical bromination of o-xylene.[1]

Materials:
e 0-Xylene

» Elemental bromine (dried with concentrated sulfuric acid)
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» Dry carbon tetrachloride
Procedure:

e Dissolve 0.2 mole of o-xylene in a five-fold amount of dry carbon tetrachloride in a two-
necked flask equipped with a reflux condenser and a dropping funnel. The dropping funnel
should dip into the liquid.

e Heat the mixture to boiling.

e Add 0.82 mole of dried elemental bromine dropwise. The rate of addition should be
controlled to ensure the carbon tetrachloride dripping from the reflux condenser remains
nearly colorless.

« Irradiate the mixture with a 500-watt photolamp throughout the bromine addition. This
reaction typically takes 2-10 hours.

e The evolved hydrogen bromide gas is directed through the reflux condenser to a water trap.
 After the reaction is complete, stop the irradiation and cool the solution.

o Wash the cooled solution sequentially with ice-water, ice-cold aqueous sodium bicarbonate
solution, and again with ice-water.

e Dry the organic layer with magnesium sulfate.
» Evaporate the carbon tetrachloride under vacuum.

o Purify the resulting residue by crystallization from chloroform. This process yields 1,2-
bis(dibromomethyl)benzene with a reported melting point of 114-116 °C.[11]

Visualized Logical Relationship

The following diagram illustrates the synthetic pathway from o-xylene to 1,2-
bis(dibromomethyl)benzene, highlighting the intermediate formation of 1,2-
bis(bromomethyl)benzene.
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Synthetic Pathway of Brominated o-Xylenes
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Caption: Synthetic pathway of brominated o-xylenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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